1,5,6,7-Tetrahydropyrrolo[3,4-b]pyridin-4-one;dihydrochloride

• IUPAC Name: 1,5,6,7-tetrahydropyrrolo[3,4-b]pyridin-4-one;dihydrochloride
• InChI: InChI=1S/C7H8N2O.2ClH/c10-7-1-2-9-6-4-8-3-5(6)7;;/h1-2,8H,3-4H2,(H,9,10);2*1H
• InChI Key: OKVLOHJDDBAIHG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1)NC=CC2=O.Cl.Cl
• Molecular Formula: C7H10Cl2N2O
• Molecular Weight: 209.07 g/mol
• CAS RN: 2460751-30-6

Description

“1,5,6,7-Tetrahydropyrrolo[3,4-b]pyridin-4-one;dihydrochloride” is a chemical compound with the molecular formula C7H10Cl2N2O. It’s provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Chemical Properties

1,5,6,7-Tetrahydropyrrolo[3,4-b]pyridin-4-one dihydrochloride is involved in novel synthetic methodologies that enable the construction of complex molecular architectures. It serves as a precursor in multicomponent reactions that facilitate the synthesis of pyrindines and tetrahydroquinolines. These compounds are essential for pharmaceutical chemistry, serving as ligands in supramolecular coordination chemistry and building blocks in the synthesis of natural products (Yehia, Polborn, & Müller, 2002). Additionally, its derivatives have been synthesized through regioselective processes and evaluated for their potential applications in organic electronics, indicating its versatility in chemical synthesis and the development of electronic devices (Martins et al., 2018).

Photocycloaddition and Optical Applications

Research has explored the preparation and intramolecular photocycloaddition of 1,5-dihydropyrrol-2-ones and 5,6-dihydro-1H-pyridin-2-ones, demonstrating the compound's utility in photochemical reactions. These studies underscore its relevance in generating complex molecular structures with potential applications in photochemical and photophysical studies (Albrecht, Basler, & Bach, 2008).

Novel Materials for Organic Electronics

The compound has been instrumental in the development of tetraaryl-1,4-dihydropyrrolo[3,2-b]pyrroles, a class of materials promising for application in organic electronics. Research into these materials highlights their interesting optoelectronic properties and synthesis versatility, which are crucial for advancing organic electronic devices (Martins et al., 2018).

Catalytic and Synthetic Applications

It also finds applications in catalysis, where its derivatives are used as substrates in synthetic reactions. These reactions include the efficient synthesis of pyridines and related heterocyclic compounds, showcasing the compound's role in facilitating diverse chemical transformations (Kimpe, Keppens, & Fonck, 1996).

Mechanism of Action

Target of Action

It is known that compounds with a similar pyrrolopyrazine scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

Based on the biological activities of similar compounds, it can be inferred that en300-26979301 might interact with its targets to modulate their function, leading to changes in cellular processes .

Biochemical Pathways

Given the wide range of biological activities associated with similar compounds, it is likely that multiple pathways could be affected, leading to downstream effects .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound might have antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .